3,4,5-Trifluoroanisole
Overview
Description
3,4,5-Trifluoroanisole is a chemical compound . It is used for proteomics research .
Molecular Structure Analysis
The molecular formula of 3,4,5-Trifluoroanisole is C7H5F3O . Its molecular weight is 162.11 .Physical And Chemical Properties Analysis
3,4,5-Trifluoroanisole is a liquid at ambient temperature . It has a melting point of 52°C . The flash point is 39/1mm .Scientific Research Applications
Pharmaceutical Research
3,4,5-Trifluoroanisole: is utilized in pharmaceutical research due to its trifluoromethyl group, which can significantly alter the biological activity of a compound . The presence of fluorine atoms can increase the lipophilicity and metabolic stability of pharmaceuticals, making 3,4,5-Trifluoroanisole a valuable intermediate in drug design and synthesis.
Material Science
In material science, 3,4,5-Trifluoroanisole is explored for its potential in creating advanced materials. Its unique chemical structure could contribute to the development of new polymers with enhanced thermal stability and chemical resistance .
Chemical Synthesis
This compound serves as a building block in chemical synthesis, particularly in the creation of complex organic molecules. Its trifluoromethyl ether group is a pivotal moiety in various synthetic routes, offering pathways to novel organic compounds with potential applications across multiple industries .
Analytical Chemistry
3,4,5-Trifluoroanisole: is used as a standard in analytical chemistry for calibrating instruments and validating methods. Its distinct chemical properties allow for precise measurements and quality control in analytical procedures .
Life Science Research
In life science research, 3,4,5-Trifluoroanisole is investigated for its role in biological systems. Researchers study its interaction with biological molecules to understand the impact of fluorinated compounds on life processes .
Chromatography
Lastly, 3,4,5-Trifluoroanisole finds application in chromatography as a solvent or a component of the mobile phase. Its properties can aid in the separation of complex mixtures, making it a valuable tool in the purification of chemical substances .
Safety and Hazards
3,4,5-Trifluoroanisole is associated with some safety hazards. It has been assigned the signal word “Warning” and hazard statement H226, which indicates that it is flammable . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P210 (keep away from heat/sparks/open flames/hot surfaces - No smoking) .
Future Directions
A series of phenylpyridine moiety-containing α-trifluoroanisole derivatives were designed, synthesized, and identified via nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). These compounds were found to exhibit herbicidal activity against both broadleaf and grass weeds . This suggests that 3,4,5-Trifluoroanisole and its derivatives could have potential applications in the development of new herbicides .
Mechanism of Action
Target of Action
The primary target of 3,4,5-Trifluoroanisole is the protoporphyrinogen oxidase (PPO) enzyme, specifically the Nicotiana tabacum PPO (NtPPO) enzyme . This enzyme plays a crucial role in the biosynthesis of chlorophyll and heme, which are essential for plant growth and development .
Mode of Action
3,4,5-Trifluoroanisole interacts with the NtPPO enzyme, inhibiting its activity . The introduction of 3-chloro-5-trifluoromethylpyridine and the trifluoromethoxy group in the compound is beneficial for the formation of stable interactions between the compound and NtPPO .
Biochemical Pathways
The inhibition of the NtPPO enzyme disrupts the biosynthesis of chlorophyll and heme, affecting the photosynthesis process and the production of energy in plants . This leads to the death of the plant, making 3,4,5-Trifluoroanisole an effective herbicide .
Pharmacokinetics
The compound’s effectiveness as a herbicide suggests that it has good bioavailability in plants .
Result of Action
The result of 3,4,5-Trifluoroanisole’s action is the inhibition of plant growth. It exhibits more than 80% inhibitory activity against several plant species, including Abutilon theophrasti, Amaranthus retroflexus, Eclipta prostrate, Digitaria sanguinalis, and Setaria viridis .
Action Environment
The action of 3,4,5-Trifluoroanisole is influenced by the environment in which it is applied. For instance, in a greenhouse setting, the compound exhibited excellent herbicidal activity against Abutilon theophrasti and Amaranthus retroflexus . .
properties
IUPAC Name |
1,2,3-trifluoro-5-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3O/c1-11-4-2-5(8)7(10)6(9)3-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVGMXLCSROHOIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50380304 |
Source
|
| Record name | 3,4,5-Trifluoroanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50380304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Trifluoroanisole | |
CAS RN |
203245-17-4 |
Source
|
| Record name | 1,2,3-Trifluoro-5-methoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=203245-17-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4,5-Trifluoroanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50380304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 203245-17-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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